![molecular formula C12H7F6N3O2 B3126951 4-{[4-(trifluoromethoxy)anilino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one CAS No. 338394-38-0](/img/structure/B3126951.png)
4-{[4-(trifluoromethoxy)anilino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
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Overview
Description
4-{[4-(trifluoromethoxy)anilino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C12H7F6N3O2 and its molecular weight is 339.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research on compounds like 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one and its derivatives, which share structural similarities with the queried compound, has demonstrated their utility as building blocks for synthesizing a wide range of heterocyclic compounds. These include pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans, showcasing their versatility in heterocyclic and dyes synthesis due to unique reactivity under mild conditions (Gomaa & Ali, 2020).
Catalysis and Organic Reactions
The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, which are crucial precursors in the medicinal and pharmaceutical industries, highlights the application of hybrid catalysts. This approach uses organocatalysts, metal catalysts, and green solvents, among others, to develop lead molecules through one-pot multicomponent reactions, showcasing the compound's potential in catalytic applications (Parmar, Vala, & Patel, 2023).
Green Chemistry and Material Science
In the context of green chemistry and environmentally benign processes, compounds like 5,5′-Methylene-bis(benzotriazole) serve as intermediates for metal passivators and light-sensitive materials. The development of practical and efficient synthesis methods for such compounds supports their role in creating sustainable materials and processes (Gu et al., 2009).
Phase Behavior and Solvent Applications
Research involving ionic liquids with diverse solutes, including the investigation of phase behavior and solvent properties, has implications for the use of related compounds in separation processes and as solvents for aromatic compounds. This work underscores the compound's relevance in developing alternative, environmentally acceptable solvents (Visak et al., 2014).
Antimicrobial and Anti-inflammatory Applications
Studies on trifluoromethylpyrazoles, which share structural motifs with the queried compound, have shown significant anti-inflammatory and antibacterial properties. This research emphasizes the importance of the trifluoromethyl group's position on the pyrazole nucleus for the activity profile of these compounds, suggesting potential applications in developing novel antimicrobial and anti-inflammatory agents (Kaur, Kumar, & Gupta, 2015).
properties
IUPAC Name |
4-[[4-(trifluoromethoxy)phenyl]iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F6N3O2/c13-11(14,15)9-8(10(22)21-20-9)5-19-6-1-3-7(4-2-6)23-12(16,17)18/h1-5H,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWMIJHBHVQRTLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=CC2=C(NNC2=O)C(F)(F)F)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F6N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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